Cas no 2230901-16-1 ((3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride)

• Product Name: (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride
• CAS No: 2230901-16-1
• MDL: MFCD28892633
• CID: 4642108
• Update Time: 2025-08-05

(3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,8Ar)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1h)-one hydrochloride
• (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride

• MDL： MFCD28892633

Additional information on (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride

(3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2230901-16-1 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, specifically identified as (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride, represents a unique structural motif that has been explored for its potential biological activities. The intricate scaffold of this molecule, featuring a hexahydropyrrolopyrazine core, positions it as a candidate for further investigation into various therapeutic applications.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest to discover new pharmacological agents. The structural complexity of (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride makes it an intriguing subject for medicinal chemists. The presence of chiral centers at the 3-position and 8a-position of the molecule contributes to its stereochemical diversity, which is often a critical factor in determining biological activity. This stereochemical complexity has prompted researchers to explore synthetic pathways that can efficiently produce this compound in high enantiomeric purity.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. The pyrrolopyrazine core is a known motif in several bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, derivatives of hexahydropyrrolopyrazines have been investigated for their effects on neurotransmitter systems, particularly those involving serotonin and dopamine. The hydrochloride salt form of (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Virtual screening techniques have been employed to identify potential binding sites on target proteins for this compound. These studies suggest that (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride may interact with enzymes and receptors involved in neurodegenerative diseases. Such interactions could provide a foundation for developing novel therapeutic strategies aimed at mitigating the progression of these conditions.

The synthesis of complex molecules like (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride requires meticulous planning and execution. Multi-step synthetic routes often involve key transformations such as cyclization reactions and stereoselective functionalization. The use of advanced catalytic systems has streamlined these processes, allowing for higher yields and better control over stereochemistry. For instance, asymmetric hydrogenation techniques have been particularly useful in establishing the desired stereochemical configuration at the chiral centers.

In addition to its potential therapeutic applications, this compound has also been explored as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for studying enzyme mechanisms and protein-ligand interactions. By using this compound as a probe, researchers can gain insights into how small molecules modulate biological processes at the molecular level. These insights are crucial for designing more effective drugs with improved target specificity and reduced side effects.

The field of drug discovery is constantly evolving with new methodologies and technologies emerging regularly. High-throughput screening (HTS) platforms have become indispensable tools for identifying lead compounds rapidly. However, traditional HTS approaches may not always be effective for complex molecules like (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride. Therefore, alternative strategies such as fragment-based drug design (FBDD) have been gaining traction.

FBDD involves the use of small molecular fragments that bind to specific sites on target proteins. These fragments can then be linked together to form more complex structures with enhanced binding affinity. The use of computational tools to predict fragment interactions has accelerated this process significantly. By integrating fragment-based approaches with traditional synthetic methodologies, researchers can efficiently develop novel compounds like (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride.

The importance of understanding drug metabolism cannot be overstated. Metabolic stability is a critical factor that determines whether a drug candidate will progress to clinical trials. In vitro metabolic studies have been conducted on derivatives of hexahydropyrrolopyrazines to assess their susceptibility to enzymatic degradation. These studies provide valuable information for optimizing drug candidates to enhance their pharmacokinetic properties.

The future prospects for (3S,8aR)-3-methylhexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential in preclinical models. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.